1-(4-((4-(4-Fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-2-(m-tolyl)ethanone hydrochloride

• IUPAC Name: 1-[4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-2-(3-methylphenyl)ethanone;hydrochloride
• InChI: InChI=1S/C23H24FN3OS.ClH/c1-17-3-2-4-18(13-17)14-23(28)27-11-9-26(10-12-27)15-22-25-21(16-29-22)19-5-7-20(24)8-6-19;/h2-8,13,16H,9-12,14-15H2,1H3;1H
• InChI Key: PQEAPAMENVYIPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)N2CCN(CC2)CC3=NC(=CS3)C4=CC=C(C=C4)F.Cl
• Molecular Formula: C23H25ClFN3OS
• Molecular Weight: 446.0 g/mol
• CAS No.: 1327505-43-0

Description

This compound features a piperazine core substituted with a 4-(4-fluorophenyl)thiazol-2-ylmethyl group and a 2-(m-tolyl)ethanone moiety. The hydrochloride salt enhances solubility for pharmaceutical applications. Key structural elements include:

• Thiazole ring: Substituted at the 4-position with a fluorophenyl group, contributing to aromatic interactions and metabolic stability.
• Piperazine: Acts as a flexible linker, modulating pharmacokinetic properties such as solubility and bioavailability.
• m-Tolyl ethanone: The meta-methylphenyl group introduces steric and electronic effects that influence target binding.

Biological Activity

The compound 1-(4-((4-(4-Fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-2-(m-tolyl)ethanone hydrochloride is a novel synthetic molecule that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article reviews the current understanding of its biological activities, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound has a complex structure characterized by multiple functional groups, including a thiazole ring, piperazine moiety, and a fluorophenyl group. The molecular formula is $C_{18}H_{16}FN_3O_2S$ with a molecular weight of approximately 357.4 g/mol .

Antimicrobial Activity

Recent studies have demonstrated that derivatives of thiazole compounds exhibit significant antimicrobial properties. For instance, compounds bearing similar structures have shown effectiveness against multi-drug resistant (MDR) pathogens. In vitro evaluations indicated that certain derivatives possess minimum inhibitory concentration (MIC) values as low as 0.22 to 0.25 μg/mL against pathogens like Staphylococcus aureus and Staphylococcus epidermidis .

Table 1: Antimicrobial Activity of Thiazole Derivatives

Compound	MIC (μg/mL)	Target Pathogen
7b	0.22	Staphylococcus aureus
5a	0.25	Staphylococcus epidermidis

Anticancer Activity

The anticancer potential of this compound has been explored through various studies focusing on its effects on different cancer cell lines. For example, related compounds have shown promising results in inhibiting cell proliferation in breast cancer models by inducing apoptosis and blocking critical signaling pathways such as Notch-Akt .

Case Study: ZQL-4c
In a study involving a derivative similar to the compound , ZQL-4c demonstrated significant cytotoxicity against breast cancer cells (MCF-7, MDA-MB-231). The IC50 values were reported at 2.96 μmol/L for MCF-7 cells after 24 hours of treatment . This suggests that the structural features present in the compound may confer similar anticancer properties.

Table 2: Anticancer Activity Against Breast Cancer Cell Lines

Cell Line	IC50 (μmol/L) at 24h	IC50 (μmol/L) at 48h
MCF-7	2.96	1.06
MDA-MB-231	0.80	0.67
SK-BR-3	1.21	0.79

The mechanisms underlying the biological activities of this compound are multifaceted:

• Inhibition of Key Enzymes : Similar thiazole derivatives have been shown to inhibit DNA gyrase and dihydrofolate reductase (DHFR), critical enzymes for bacterial survival and proliferation .
• Induction of Apoptosis : The activation of oxidative stress pathways leading to apoptosis has been documented in cancer cells treated with structurally related compounds .
• Biofilm Disruption : The ability to inhibit biofilm formation is crucial for combating bacterial infections, particularly in MDR strains .

Comparison with Similar Compounds

Structural and Physicochemical Differences

The table below highlights critical distinctions between the target compound and analogues from the literature:

Compound Name	Thiazole Substituent	Ethanone Substituent	Piperazine Modification	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	4-Fluorophenyl	m-Tolyl	None	C₂₃H₂₄ClFN₃OS	476.98*	High lipophilicity due to fluorophenyl and m-tolyl groups.
1-(4-((4-Methylthiazol-2-yl)methyl)piperazin-1-yl)-2-(p-tolyloxy)ethanone hydrochloride	4-Methyl	p-Tolyloxy	None	C₁₈H₂₄ClN₃O₂S	381.92	Reduced aromaticity (methyl vs. fluorophenyl); increased polarity (ether).
4-(2-Fluorobenzoyl)-1-[2-(4-hydroxyphenyl)-2-oxoethyl]piperazin-1-ium trifluoroacetate	N/A	4-Hydroxyphenyl	2-Fluorobenzoyl	C₂₁H₂₀F₄N₂O₅⁺·C₂F₃O₂⁻	600.41*	Hydroxyl group enhances solubility; trifluoroacetate counterion.
2-(4-(4-(Trifluoromethyl)phenyl)piperazin-1-yl)ethanone (MK47)	N/A	Thiophen-2-yl	4-Trifluoromethylphenyl	C₁₃H₁₅F₃N₂O	296.27	Strong electron-withdrawing CF₃ group; thiophene increases π-stacking.

*Calculated using atomic masses from standard tables.

Key Observations

Thiazole Modifications :

• The 4-fluorophenyl group in the target compound enhances metabolic stability compared to the 4-methyl substituent in , as fluorine reduces susceptibility to oxidative metabolism.
• The absence of a thiazole ring in and shifts pharmacological activity toward alternative targets (e.g., kinase inhibition in ).

The 4-hydroxyphenyl group in increases hydrophilicity, making it more suitable for aqueous formulations compared to the hydrophobic m-tolyl group.

Piperazine Functionalization :

• The 2-fluorobenzoyl group in introduces an additional aromatic ring, possibly enhancing binding to serotonin or dopamine receptors.
• The trifluoromethyl group in significantly lowers the basicity of the piperazine nitrogen, altering ionization and membrane permeability.

Implications for Drug Design

• Lipophilicity : The target compound’s higher molecular weight and fluorinated groups may improve blood-brain barrier penetration compared to and .
• Target Selectivity : The m-tolyl group’s steric effects could reduce off-target interactions relative to the smaller substituents in .
• Metabolic Stability: Fluorine substitution mitigates oxidative metabolism, offering a pharmacokinetic advantage over non-fluorinated analogues.